Cas no 61780-29-8 (2H-1-Benzopyran-2-one, 5,7-dihydroxy-4-methoxy-)

• Product Name: 2H-1-Benzopyran-2-one, 5,7-dihydroxy-4-methoxy-
• CAS No: 61780-29-8
• MF: C₁₀H₈O₅
• MW: 208.167523384094
• CID: 1629450
• Update Time: 2024-09-12

2H-1-Benzopyran-2-one, 5,7-dihydroxy-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 5,7-dihydroxy-4-methoxy-

• Inchi： 1S/C10H8O5/c1-14-7-4-9(13)15-8-3-5(11)2-6(12)10(7)8/h2-4,11-12H,1H3
• InChI Key： LBJOCGIMKXSJLL-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC(O)=CC(O)=C2C(OC)=C1

Computed Properties

• Exact Mass: 208.03714

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• Melting Point: 268-270 °C(Solv: methanol (67-56-1))
• Boiling Point: 527.3±50.0 °C(Predicted)
• PSA: 75.99
• pka: 7.00±0.20(Predicted)